T-3364366: A Deep Dive into its Mechanism of Action as a Delta-5-Desaturase Inhibitor
T-3364366: A Deep Dive into its Mechanism of Action as a Delta-5-Desaturase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the mechanism of action of T-3364366, a potent and selective inhibitor of delta-5-desaturase (D5D). T-3364366 represents a significant advancement in the study of inflammatory diseases by targeting a key enzyme in the arachidonic acid cascade.
Core Mechanism of Action
T-3364366 is a thienopyrimidinone-based compound that acts as a reversible, slow-binding inhibitor of delta-5-desaturase (D5D).[1][2][3][4] D5D is a critical enzyme that catalyzes the conversion of dihomo-gamma-linolenic acid (DGLA) to arachidonic acid (AA), a precursor to pro-inflammatory eicosanoids.[1][2][3] By inhibiting D5D, T-3364366 effectively reduces the production of AA and its subsequent inflammatory metabolites.
The inhibitory action of T-3364366 is characterized by its high potency, with a nanomolar affinity for the enzyme, and a prolonged residence time.[1][2] The dissociation half-life of T-3364366 from D5D has been measured to be in excess of 2.0 hours, a feature confirmed in cellular washout assays.[1][2][3] This slow-binding nature suggests a conformational change in the enzyme upon inhibitor binding, leading to a stabilized enzyme-inhibitor complex.
Biochemical studies have demonstrated that T-3364366 specifically targets the desaturase domain of the D5D enzyme.[1][2] This was elucidated through experiments using domain-swapped mutants of D5D and the closely related delta-6-desaturase (D6D), where T-3364366 only bound to proteins containing the D5D desaturase domain.[2]
Quantitative Inhibitory Profile
The inhibitory potency and selectivity of T-3364366 have been quantified across enzymatic and cellular assays. The following tables summarize the key quantitative data.
Table 1: Enzymatic Inhibition Data
| Enzyme Target | IC50 (nM) |
| Delta-5-Desaturase (D5D) | 19[4][5] |
| Delta-6-Desaturase (D6D) | 6200[4] |
| Stearoyl-CoA Desaturase (SCD) | >10000[4] |
Table 2: Cellular Activity Data
| Cell Line | Description | IC50 (nM) for AA Production Inhibition |
| HepG2 | Human Hepatocyte | 1.9[4][6] |
| RLN-10 | Rat Hepatocyte | 2.1[4][6] |
Signaling Pathway and Experimental Workflow Visualizations
To further illustrate the mechanism of action and the experimental approaches used to characterize T-3364366, the following diagrams are provided.
Detailed Experimental Protocols
The characterization of T-3364366 involved several key experimental procedures. The methodologies for these are detailed below.
Radioligand Binding Assay
This assay was developed to directly measure the binding of T-3364366 to the D5D enzyme and to overcome challenges associated with quantitative enzymatic analysis.[1][2]
Objective: To determine the binding affinity and kinetics of T-3364366 to D5D.
Materials:
-
Recombinant human D5D enzyme
-
[3H]T-3364366 (tritiated T-3364366) as the radioligand
-
Assay buffer (specific composition not detailed in the provided search results)
-
Glass fiber filters
-
Scintillation fluid
Protocol:
-
Incubation: Recombinant D5D enzyme is incubated with varying concentrations of [3H]T-3364366 in the assay buffer. To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of non-labeled T-3364366.
-
Equilibrium: The incubation is carried out for a sufficient duration to allow the binding to reach equilibrium. For kinetic experiments (association and dissociation rates), the incubation times are varied.
-
Separation: The reaction mixture is rapidly filtered through glass fiber filters to separate the D5D-bound [3H]T-3364366 from the free radioligand. The filters are then washed with ice-cold assay buffer to remove any unbound radioligand.
-
Quantification: The radioactivity retained on the filters, corresponding to the bound [3H]T-3364366, is measured by liquid scintillation counting.
-
Data Analysis: Specific binding is calculated by subtracting the non-specific binding from the total binding. The binding affinity (Kd) and the inhibitor constant (Ki) are determined by analyzing the saturation binding data using appropriate pharmacological models. Association (kon) and dissociation (koff) rate constants are determined from the kinetic experiments.
Cellular Washout Assay
This assay was employed to confirm the long residence time of T-3364366 in a cellular context.[1][2]
Objective: To assess the duration of D5D inhibition by T-3364366 in intact cells after the removal of the compound from the extracellular medium.
Materials:
-
HepG2 or RLN-10 cells
-
Cell culture medium
-
T-3364366
-
DGLA (substrate)
-
Analytical method for quantifying AA (e.g., LC-MS/MS)
Protocol:
-
Pre-incubation: Cells are pre-incubated with T-3364366 for a specified period to allow for binding to D5D.
-
Washout: The medium containing T-3364366 is removed, and the cells are washed multiple times with fresh, compound-free medium to remove any unbound inhibitor.
-
Substrate Addition: At various time points after the washout, the cells are incubated with DGLA.
-
AA Measurement: After a set incubation period with DGLA, the cells and medium are collected, and the amount of newly synthesized AA is quantified.
-
Data Analysis: The level of AA production at each time point post-washout is compared to control cells (not treated with T-3364366). A sustained suppression of AA production indicates a long residence time of the inhibitor.
Domain Swapping Experiments
These experiments were designed to pinpoint the specific domain of the D5D enzyme to which T-3364366 binds.[1][2]
Objective: To determine whether T-3364366 binds to the N-terminal cytochrome b5-like domain or the C-terminal desaturase domain of D5D.
Materials:
-
Wild-type D5D and D6D enzymes
-
Chimeric proteins:
-
D6D-b5(1–100)/D5D-des(100–444): Cytochrome b5-like domain of D6D fused to the desaturase domain of D5D.
-
D5D-b5(1–99)/D6D-des(101–444): Cytochrome b5-like domain of D5D fused to the desaturase domain of D6D.
-
-
[3H]T-3364366
Protocol:
-
Expression of Recombinant Proteins: The wild-type and chimeric proteins are expressed and purified.
-
Radioligand Binding: A radioligand binding assay, as described above, is performed with [3H]T-3364366 against each of the wild-type and chimeric proteins.
-
Data Analysis: The amount of specific binding of [3H]T-3364366 to each protein is measured. Significant binding only to proteins containing the D5D desaturase domain (wild-type D5D and the D6D-b5/D5D-des chimera) confirms that the inhibitor targets this specific domain.[2]
References
- 1. T-3364366 Targets the Desaturase Domain of Delta-5 Desaturase with Nanomolar Potency and a Multihour Residence Time - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. T-3364366 Targets the Desaturase Domain of Delta-5 Desaturase with Nanomolar Potency and a Multihour Residence Time - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. medchemexpress.com [medchemexpress.com]
- 5. T-3364366 |CAS:1356354-09-0 Probechem Biochemicals [probechem.com]
- 6. T 3364366 | Other Oxygenases/Oxidases | Tocris Bioscience [tocris.com]
